Cas no 1073-36-5 (3,6-dimethylpyridazin-4-amine)
3,6-dimethylpyridazin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridazinamine,3,6-dimethyl-
- 3,6-dimethylpyridazin-4-amine
- 2-Amino-3,6-dimethylpyridazin
- 3,6-Dimethyl-4-aminopyridazin
- 3,6-dimethyl-4-aminopyridazine
- 3,6-dimethyl-pyridazin-4-ylamine
- 4-Amino-3,6-dimethyl-pyridazin
- AC1L5N3P
- AC1Q4XC1
- AR-1F0049
- CCG-40346
- CTK4A5374
- NSC75282
- EN300-94776
- DTXSID00291411
- 1073-36-5
- NSC-75282
- AKOS006337563
-
- MDL: MFCD19204960
- Inchi: 1S/C6H9N3/c1-4-3-6(7)5(2)9-8-4/h3H,1-2H3,(H2,7,8)
- InChI Key: YYLLDNULVPDUGN-UHFFFAOYSA-N
- SMILES: N1C(C)=C(C=C(C)N=1)N
Computed Properties
- Exact Mass: 123.07977
- Monoisotopic Mass: 123.08
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 94.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- Density: 1.112
- Boiling Point: 318.2°Cat760mmHg
- Flash Point: 172.1°C
- Refractive Index: 1.569
- PSA: 51.8
- LogP: 1.25680
3,6-dimethylpyridazin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM325886-100mg |
3,6-dimethylpyridazin-4-amine |
1073-36-5 | 95%+ | 100mg |
$468 | 2021-08-18 | |
| Chemenu | CM325886-250mg |
3,6-dimethylpyridazin-4-amine |
1073-36-5 | 95%+ | 250mg |
$702 | 2021-08-18 | |
| Chemenu | CM325886-1g |
3,6-dimethylpyridazin-4-amine |
1073-36-5 | 95%+ | 1g |
$1170 | 2021-08-18 | |
| Chemenu | CM325886-5g |
3,6-dimethylpyridazin-4-amine |
1073-36-5 | 95%+ | 5g |
$3433 | 2021-08-18 | |
| Chemenu | CM325886-10g |
3,6-dimethylpyridazin-4-amine |
1073-36-5 | 95%+ | 10g |
$5090 | 2021-08-18 | |
| Chemenu | CM325886-1g |
3,6-dimethylpyridazin-4-amine |
1073-36-5 | 95%+ | 1g |
$796 | 2023-03-07 | |
| Enamine | EN300-94776-0.05g |
3,6-dimethylpyridazin-4-amine |
1073-36-5 | 95.0% | 0.05g |
$816.0 | 2025-03-21 | |
| Enamine | EN300-94776-0.1g |
3,6-dimethylpyridazin-4-amine |
1073-36-5 | 95.0% | 0.1g |
$855.0 | 2025-03-21 | |
| Enamine | EN300-94776-0.25g |
3,6-dimethylpyridazin-4-amine |
1073-36-5 | 95.0% | 0.25g |
$893.0 | 2025-03-21 | |
| Enamine | EN300-94776-0.5g |
3,6-dimethylpyridazin-4-amine |
1073-36-5 | 95.0% | 0.5g |
$933.0 | 2025-03-21 |
3,6-dimethylpyridazin-4-amine Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 3,6-dimethylpyridazin-4-amine
Introduction to 3,6-dimethylpyridazin-4-amine (CAS No. 1073-36-5)
3,6-dimethylpyridazin-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1073-36-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridazine class, characterized by a six-membered ring containing two nitrogen atoms and two carbon atoms. The presence of methyl groups at the 3rd and 6th positions, along with an amine functional group at the 4th position, imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry.
The structural features of 3,6-dimethylpyridazin-4-amine contribute to its versatility as a building block in medicinal chemistry. The pyridazine core is a privileged scaffold in drug discovery, often found in biologically active molecules due to its ability to interact with various biological targets. The amine group at the 4th position provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological properties.
In recent years, 3,6-dimethylpyridazin-4-amine has been extensively studied for its potential applications in the development of novel therapeutic agents. One of the most promising areas of research involves its role as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridazine moiety is known to exhibit inhibitory activity against several kinases by mimicking ATP binding pockets, making it an attractive scaffold for drug design.
Recent advancements in computational chemistry have further highlighted the significance of 3,6-dimethylpyridazin-4-amine in virtual screening campaigns. Molecular docking studies have demonstrated that derivatives of this compound can effectively bind to target proteins involved in metabolic disorders and neurodegenerative diseases. For instance, modifications at the methyl substituents have been shown to enhance binding affinity and selectivity, paving the way for the development of next-generation small-molecule drugs.
The agrochemical sector has also recognized the potential of 3,6-dimethylpyridazin-4-amine as a key intermediate in the synthesis of herbicides and pesticides. Its structural framework allows for the development of compounds that exhibit potent activity against weeds and pests while maintaining environmental safety. Researchers have reported successful modifications to this scaffold, resulting in derivatives with improved efficacy and reduced toxicity profiles.
From a synthetic chemistry perspective, 3,6-dimethylpyridazin-4-amine serves as a versatile platform for exploring novel reaction pathways. Transition-metal-catalyzed cross-coupling reactions have been particularly useful in introducing diverse functional groups into the pyridazine ring. These strategies have enabled the rapid construction of libraries of derivatives for high-throughput screening, accelerating the discovery process.
The pharmacokinetic properties of 3,6-dimethylpyridazin-4-amine and its derivatives are another area of active investigation. Studies have focused on optimizing solubility, bioavailability, and metabolic stability to enhance therapeutic outcomes. Advances in prodrug design have leveraged this compound’s core structure to develop formulations that improve drug delivery and target specificity.
In conclusion, 3,6-dimethylpyridazin-4-amine (CAS No. 1073-36-5) represents a cornerstone in modern medicinal and agrochemical research. Its unique structural attributes and functional versatility make it indispensable for developing innovative solutions across multiple domains. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of chemical innovation.
1073-36-5 (3,6-dimethylpyridazin-4-amine) Related Products
- 2694746-79-5(N,3,6-trimethylpyridazin-4-amine)
- 1892936-61-6(6-Methylpyridazin-4-amine hydrochloride)
- 80887-03-2(3-Pyridazinecarboxaldehyde, 4-amino-6-methyl-)
- 1443980-51-5(3-Methylpyridazin-4-amine hydrochloride)
- 1803610-59-4(3,6-Dimethylpyridazin-4-amine hydrochloride)
- 1566453-87-9(3-Ethyl-6-methylpyridazin-4-amine)
- 875215-31-9(6-Methylpyridazin-4-amine)
- 90568-13-1(3-methylpyridazin-4-amine)
- 20865-26-3(4-amino-3-Pyridazinecarbonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)